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Compound of Interest

Compound Name: Euphol

Cat. No.: B1671784

Euphol, a tetracyclic triterpene alcohol, is a significant secondary metabolite predominantly
found in the latex of various plants belonging to the Euphorbiaceae family. This document
provides an in-depth overview of its chemical structure, physicochemical characteristics, and
relevant experimental methodologies, tailored for researchers, scientists, and professionals in
the field of drug development.

Chemical Structure and Identification

Euphol is characterized by a tetracyclic dammarane skeleton. Its chemical identity is precisely
defined by several key identifiers, which are crucial for its unambiguous identification in

scientific literature and databases.
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Identifier Value
(3S,4R,5R,8S,9S,10R,13R,14R,17R)-4,14-
dimethyl-17-[(2R)-6-methylhept-5-en-2-

IUPAC Name y [eR) yinep

yl]-7,8,9,11,12,13,15,16-octahydro-6H-

cyclopenta[a]phenanthren-3-ol

SMILES String

C--INVALID-LINK--
[C@H]1CC[C@@]2([C@H]1--INVALID-LINK--
C)C

InChl Key

InChl=1S/C30H500/c1-20(2)10-9-11-21(3)22-
12-15-30(8)23(22)13-14-25-28(6)18-
24(31)26(4)27(28)16-17-29(25,30)7/h10,21-
24,26-27,31H,9,11-18H2,1-
8H3/t21-,22+,23-,24+,26-,27+,28-,29-,30+/m1/s
1

Molecular Formula

C30H500

CAS Number

514-47-6

Physicochemical Properties

The physicochemical properties of euphol are fundamental to understanding its behavior in

biological systems and for the design of potential therapeutic applications. The following table

summarizes its key properties.
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Property Value Notes
Molecular Weight 426.72 g/mol
Appearance White crystalline solid
Melting Point 115-116 °C Experimentally determined.
Boiling Point 481.5+14.0 °C Predicted value.
- Insoluble in water; Soluble in )
Solubility Experimentally observed.
chloroform.
Octanol-Water Partition 6 Predicted value, indicating
Coefficient (logP) ' high lipophilicity.

Experimental Protocols
Determination of Melting Point

The melting point of euphol is a critical parameter for its identification and purity assessment. A
standard and widely used method for its determination is the capillary melting point technique.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of purified euphol is finely ground into a powder using
a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample,
packing a small amount (2-3 mm in height) into the sealed end.
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Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the solid begins to melt (onset) and the temperature at which the last crystal
disappears (liquefaction) are recorded as the melting point range. For a pure substance like
euphol, this range is typically narrow.

Qualitative Solubility Assessment

The solubility of euphol in different solvents provides insight into its polarity and is crucial for
developing formulation strategies.

Materials:

o Purified euphol

e Test tubes

o Vortex mixer

e Solvents: Distilled water, Chloroform

Procedure:

o Sample Dispensing: Approximately 1-2 mg of euphol is placed into separate test tubes.

Solvent Addition: To each test tube, 1 mL of the respective solvent (distilled water,
chloroform) is added.

Mixing: The test tubes are agitated using a vortex mixer for 30 seconds to facilitate
dissolution.

Observation: The samples are visually inspected for the presence of undissolved solid. The
solubility is qualitatively described as "soluble" if no solid particles are visible, or "insoluble™ if
the solid remains suspended or settled.

lllustrative Diagrams
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Conceptual Workflow for Euphol Isolation

The following diagram illustrates a general workflow for the isolation and purification of euphol
from a plant source, such as Euphorbia latex.
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 To cite this document: BenchChem. [Euphol: A Comprehensive Technical Guide on its
Chemical Structure and Physicochemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1671784#euphol-chemical-structure-
and-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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